Cas no 2228189-06-6 (3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228189-06-6
• MF: C₁₀H₈F₇N
• MW: 275.166047096252
• CID: 6561212
• PubChem ID: 165695233
• Update Time: 2025-07-02

3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine
• 2228189-06-6
• EN300-1942797
• 3,3,3-trifluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H8F7N/c11-8-3-5(9(12,13)14)1-2-6(8)7(4-18)10(15,16)17/h1-3,7H,4,18H2
• InChI Key： JWXMHQXCSAKQFG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C(F)(F)F)=CC=1F)(F)F

Computed Properties

• Exact Mass: 275.05449639g/mol
• Monoisotopic Mass: 275.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine

Introduction to 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine (CAS No. 2228189-06-6)

3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine is a fluorinated aromatic amine compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2228189-06-6, belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer distinct physicochemical properties and biological activities. The strategic placement of fluorine substituents in the phenylpropanamine backbone enhances its potential as a key intermediate in the synthesis of novel bioactive agents.

The molecular structure of 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine consists of a benzene ring substituted with a trifluoromethyl group at the para position relative to an amine-bearing propyl chain. Additionally, the presence of two fluorine atoms at the alpha position of the propyl side chain introduces further electronic and steric influences, making this compound a versatile building block for medicinal chemistry applications. The fluorinated aromatic system is particularly noteworthy for its ability to modulate lipophilicity, metabolic stability, and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve pharmacokinetic profiles and therapeutic efficacy. The introduction of fluorine atoms into organic molecules often leads to enhanced binding interactions with biological targets, increased resistance to enzymatic degradation, and improved oral bioavailability. This has made fluorinated amines particularly valuable in the development of small-molecule drugs targeting various diseases, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine is its potential as a scaffold for designing next-generation therapeutics. The compound’s dual functionality—combining an amine group with multiple fluorine substituents—allows for facile derivatization through nucleophilic substitution or transition-metal-catalyzed cross-coupling reactions. These chemical transformations enable researchers to generate libraries of structurally diverse analogs for high-throughput screening (HTS) and rational drug design.

Recent studies have highlighted the role of fluorinated phenylpropanamines in modulating receptor activity and enzyme inhibition. For instance, derivatives of this class have shown promise in inhibiting kinases and proteases that are overexpressed in cancer cells. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the amine moiety create a balance that can fine-tune interactions with biological targets. Furthermore, computational modeling studies suggest that fluorinated aromatic systems can exhibit conformational flexibility, allowing them to adapt to binding pockets in proteins with high affinity.

The synthesis of 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences that require specialized reagents and stringent reaction conditions. However, advances in catalytic methods have made it possible to construct complex fluorinated molecules more efficiently. For example, palladium-catalyzed cross-coupling reactions between aryl halides and organometallic reagents have enabled the rapid assembly of biaryl frameworks containing multiple fluorine atoms.

From an industrial perspective, the demand for high-purity CAS No. 2228189-06-6 underscores its importance as a commercial chemical intermediate. Manufacturers are investing in scalable synthetic routes to meet the growing need for fluorinated building blocks in drug discovery programs. Process optimization efforts focus on improving yield, reducing waste generation, and ensuring compliance with regulatory standards such as ICH guidelines for pharmaceutical intermediates.

The biological activity of 3,3,3-trifluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine has been explored in several preclinical models. Initial studies indicate that this compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), suggesting potential applications in central nervous system (CNS) disorders or cardiovascular diseases. Additionally, its interaction with cytochrome P450 enzymes suggests that it may have favorable metabolic profiles compared to non-fluorinated analogs.

In conclusion,CAS No. 2228189-06-6 represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds,this molecule is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.